Cas no 1980086-64-3 (Methyl 2-(4-nitrophenyl)-2-(3-bromophenyl)acetate)
Methyl 2-(4-nitrophenyl)-2-(3-bromophenyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(4-nitrophenyl)-2-(3-bromophenyl)acetate
-
- Inchi: 1S/C15H12BrNO4/c1-21-15(18)14(11-3-2-4-12(16)9-11)10-5-7-13(8-6-10)17(19)20/h2-9,14H,1H3
- InChI Key: NCNVMUNDVWVKJH-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C(C1=CC=C([N+]([O-])=O)C=C1)C1=CC=CC(Br)=C1
Methyl 2-(4-nitrophenyl)-2-(3-bromophenyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR340138-100mg |
Methyl 2-(4-nitrophenyl)-2-(3-bromophenyl)acetate |
1980086-64-3 | 100mg |
£1450.00 | 2024-05-23 |
Methyl 2-(4-nitrophenyl)-2-(3-bromophenyl)acetate Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on Methyl 2-(4-nitrophenyl)-2-(3-bromophenyl)acetate
Methyl 2-(4-*nitrophenyl*)-2-(3-*bromophenyl*)-acetate (CAS No. 1980086-64-3): A Key Intermediate in Modern Pharmaceutical Synthesis
Methyl 2-(4-*nitrophenyl*)-2-(3-*bromophenyl*)-acetate, identified by its CAS number 1980086-64-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, comprising both *nitrophenyl* and *bromophenyl* substituents, make it a versatile building block for medicinal chemists.
The *nitrophenyl* group in Methyl 2-(4-*nitrophenyl*)-2-(3-*bromophenyl*)-acetate contributes to its reactivity and functionality, enabling further derivatization through reduction or nucleophilic substitution reactions. This property is particularly valuable in the development of drugs that require precise molecular modifications to enhance binding affinity or metabolic stability. In contrast, the *bromophenyl* moiety introduces additional handles for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic scaffolds.
Recent advancements in drug discovery have highlighted the importance of multifunctional intermediates like Methyl 2-(4-*nitrophenyl*)-2-(3-*bromophenyl*)-acetate. For instance, studies have demonstrated its utility in the synthesis of novel kinase inhibitors, which are essential for treating cancers and autoimmune diseases. The presence of both electron-withdrawing and electron-donating groups in its structure allows for fine-tuning of physicochemical properties, such as solubility and lipophilicity, which are critical factors in drug efficacy.
In addition to its role in kinase inhibitor development, Methyl 2-(4-*nitrophenyl*)-2-(3-*bromophenyl*)-acetate has been explored in the design of anti-inflammatory agents. The *nitrophenyl* group is known to exhibit pro-inflammatory effects when released enzymatically, making it a valuable tool for modulating immune responses. Researchers have leveraged this property to develop prodrugs that release nitric oxide or other bioactive species at target sites, providing a new paradigm for treating chronic inflammatory conditions.
The compound's structural complexity also makes it an attractive candidate for exploring novel synthetic methodologies. For example, recent reports have described its use in transition-metal-catalyzed reactions that enable the construction of complex molecular architectures with high efficiency. These methodologies not only streamline the synthesis of target molecules but also reduce waste generation, aligning with the growing emphasis on sustainable chemistry practices.
Another area where Methyl 2-(4-*nitrophenyl*)-2-(3-*bromophenyl*)-acetate has shown promise is in the development of central nervous system (CNS) drugs. The combination of *nitrophenyl* and *bromophenyl* substituents can influence blood-brain barrier penetration, a critical factor for CNS therapeutic agents. Researchers have utilized this compound to synthesize candidates with enhanced ability to cross the barrier while maintaining pharmacological activity. Such developments are particularly relevant given the increasing prevalence of neurodegenerative diseases that require novel treatment approaches.
The versatility of Methyl 2-(4-*nitrophenyl*)-2-(3-*bromophenyl*)-acetate extends to its application in material science and agrochemicals. Its ability to undergo diverse chemical transformations makes it a valuable precursor for synthesizing polymers with tailored properties or agrochemicals designed to interact specifically with biological targets. These applications underscore the broad utility of this intermediate beyond traditional pharmaceuticals.
In conclusion, Methyl 2-(4-*nitrophenyl*)-2-(3-*bromophenyl*)-acetate (CAS No. 1980086-64-3) is a multifaceted compound with significant potential across multiple domains of chemical research and industrial applications. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new synthetic possibilities and biological functions, this intermediate will undoubtedly remain at the forefront of pharmaceutical innovation.
1980086-64-3 (Methyl 2-(4-nitrophenyl)-2-(3-bromophenyl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)